Cas no 453565-57-6 (BENZENECARBOXIMIDAMIDE, 3-CYANO-N-HYDROXY-5-METHYL-)

• Product Name: BENZENECARBOXIMIDAMIDE, 3-CYANO-N-HYDROXY-5-METHYL-
• CAS No: 453565-57-6
• MF: C₉H₉N₃O
• MW: 175.187261343002
• CID: 3375530
• PubChem ID: 73855272
• Update Time: 2025-04-21

BENZENECARBOXIMIDAMIDE, 3-CYANO-N-HYDROXY-5-METHYL- Chemical and Physical Properties

Names and Identifiers

• BENZENECARBOXIMIDAMIDE, 3-CYANO-N-HYDROXY-5-METHYL-
• DTXSID201238977
• 3-Cyano-N-hydroxy-5-methylbenzenecarboximidamide
• SCHEMBL5223633
• 453565-57-6

• Inchi： 1S/C9H9N3O/c1-6-2-7(5-10)4-8(3-6)9(11)12-13/h2-4,13H,1H3,(H2,11,12)
• InChI Key： NQMASZUGDMBJCV-UHFFFAOYSA-N
• SMILES： C1(C(NO)=N)=CC(C)=CC(C#N)=C1

Computed Properties

• Exact Mass: 175.074561919Da
• Monoisotopic Mass: 175.074561919Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 82.4Ų